Cas no 3424-24-6 ( )

• Product Name: &nbsp
• CAS No: 3424-24-6
• MF: C₈H₁₉Cl₃N₂
• MW: 249.608859300613
• CID: 918882
• PubChem ID: 11482069
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-4-ethylpiperazine,hydrochloride
• NSC32871
• NSC-32871
• NSC 32871
• 3424-24-6
•  

• Inchi： 1S/C8H17ClN2.2ClH/c1-2-10-5-7-11(4-3-9)8-6-10;;/h2-8H2,1H3;2*1H
• InChI Key： WNCJSURNWYMIBD-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(CC)CC1.Cl.Cl

Computed Properties

• Exact Mass: 212.08500
• Monoisotopic Mass: 248.061382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 1.54050